Cas no 147029-71-8 (Methanone, [4-(b-D-mannopyranosyloxy)phenyl](4-nitrophenyl)-)

Methanone, [4-(b-D-mannopyranosyloxy)phenyl](4-nitrophenyl)- structure
147029-71-8 structure
Product Name:Methanone, [4-(b-D-mannopyranosyloxy)phenyl](4-nitrophenyl)-
CAS No:147029-71-8
MF:C19H19NO9
MW:405.355466127396
CID:156830
PubChem ID:3073180
Update Time:2025-04-19

Methanone, [4-(b-D-mannopyranosyloxy)phenyl](4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, [4-(b-D-mannopyranosyloxy)phenyl](4-nitrophenyl)-
    • (4-nitrophenyl)-[4-[(2S,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methanone
    • 4-(4-nitrobenzoyl)phenyl beta-D-mannopyranoside
    • methanone, [4-(beta-D-mannopyranosyloxy)phenyl](4-nitrophenyl)-
    • 147029-71-8
    • (4-(beta-D-Mannopyranosyloxy)phenyl)(4-nitrophenyl)methanone
    • Methanone, (4-(beta-D-mannopyranosyloxy)phenyl)(4-nitrophenyl)-
    • CHEMBL174145
    • DTXSID40163567
    • Inchi: 1S/C19H19NO9/c21-9-14-16(23)17(24)18(25)19(29-14)28-13-7-3-11(4-8-13)15(22)10-1-5-12(6-2-10)20(26)27/h1-8,14,16-19,21,23-25H,9H2/t14-,16-,17+,18+,19-/m1/s1
    • InChI Key: XDTVKCFMTFAIDV-GYFISPQKSA-N
    • SMILES: O1[C@H]([C@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC(C(C2C=CC(=CC=2)[N+](=O)[O-])=O)=CC=1

Computed Properties

  • Exact Mass: 405.106
  • Monoisotopic Mass: 405.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 567
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 162Ų

Experimental Properties

  • Density: 1.521
  • Boiling Point: 691.2°Cat760mmHg
  • Flash Point: 371.8°C
  • Refractive Index: 1.659
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